Cas no 1365271-42-6 (Methyl 4-4-fluoro-3-(trifluoromethyl)phenylbenzoate)
Methyl 4-[4-fluoro-3-(trifluoromethyl)phenyl]benzoate is a fluorinated aromatic ester with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both fluoro and trifluoromethyl substituents, enhances electron-withdrawing properties, making it valuable as an intermediate in synthesizing bioactive compounds. The compound exhibits high chemical stability and reactivity in cross-coupling reactions, facilitating the development of advanced materials and active ingredients. Its precise molecular design allows for tailored modifications in drug discovery, particularly in optimizing pharmacokinetic properties. The ester group further provides versatility for downstream functionalization, supporting applications in medicinal chemistry and specialty chemical synthesis.
1365271-42-6 structure
Product Name:Methyl 4-4-fluoro-3-(trifluoromethyl)phenylbenzoate
CAS No:1365271-42-6
MF:C15H10F4O2
MW:298.232318401337
MDL:MFCD21609729
CID:1037664
PubChem ID:70699724
Update Time:2025-06-09
Methyl 4-4-fluoro-3-(trifluoromethyl)phenylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4'-fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate
- ACMC-209c6b
- AK108079
- ANW-20049
- CTK8B0482
- KB-257125
- [1,1'-Biphenyl]-4-carboxylic acid, 4'-fluoro-3'-(trifluoromethyl)-, methyl ester
- DTXSID60742838
- Methyl4'-fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate
- Methyl 4-[4-fluoro-3-(trifluoromethyl)phenyl]benzoate
- 1365271-42-6
- BS-20715
- FPIJQZDDAVVHKQ-UHFFFAOYSA-N
- MFCD21609729
- Methyl 4'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylate
- Methyl 4-4-fluoro-3-(trifluoromethyl)phenylbenzoate
-
- MDL: MFCD21609729
- Inchi: 1S/C15H10F4O2/c1-21-14(20)10-4-2-9(3-5-10)11-6-7-13(16)12(8-11)15(17,18)19/h2-8H,1H3
- InChI Key: FPIJQZDDAVVHKQ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C(F)(F)F)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 298.06169221g/mol
- Monoisotopic Mass: 298.06169221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Methyl 4-4-fluoro-3-(trifluoromethyl)phenylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122809-1g |
Methyl 4'-fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate |
1365271-42-6 | 95% | 1g |
432.63 USD | 2021-06-16 | |
| TRC | M305645-25mg |
Methyl 4-[4-fluoro-3-(trifluoromethyl)phenyl]benzoate |
1365271-42-6 | 25mg |
$92.00 | 2023-05-17 | ||
| TRC | M305645-50mg |
Methyl 4-[4-fluoro-3-(trifluoromethyl)phenyl]benzoate |
1365271-42-6 | 50mg |
$150.00 | 2023-05-17 | ||
| TRC | M305645-100mg |
Methyl 4-[4-fluoro-3-(trifluoromethyl)phenyl]benzoate |
1365271-42-6 | 100mg |
$230.00 | 2023-05-17 | ||
| TRC | M305645-250mg |
Methyl 4-[4-fluoro-3-(trifluoromethyl)phenyl]benzoate |
1365271-42-6 | 250mg |
$402.00 | 2023-05-17 | ||
| abcr | AB331448-250 mg |
Methyl 4-[4-fluoro-3-(trifluoromethyl)phenyl]benzoate, 98%; . |
1365271-42-6 | 98% | 250mg |
€416.00 | 2023-04-26 | |
| abcr | AB331448-1 g |
Methyl 4-[4-fluoro-3-(trifluoromethyl)phenyl]benzoate, 98%; . |
1365271-42-6 | 98% | 1g |
€824.00 | 2023-04-26 | |
| Chemenu | CM281944-1g |
Methyl 4'-fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate |
1365271-42-6 | 95% | 1g |
$409 | 2023-03-05 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M181316-1g |
Methyl 4-4-fluoro-3-(trifluoromethyl)phenylbenzoate |
1365271-42-6 | 98% | 1g |
¥3510.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M181316-250mg |
Methyl 4-4-fluoro-3-(trifluoromethyl)phenylbenzoate |
1365271-42-6 | 98% | 250mg |
¥1761.90 | 2023-09-01 |
Methyl 4-4-fluoro-3-(trifluoromethyl)phenylbenzoate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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